4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-fluorobenzyl)butanamide

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-[(4-fluorophenyl)methyl]butanamide
• InChI: InChI=1S/C23H24FN3O4/c1-30-20-11-7-17(14-21(20)31-2)19-10-12-23(29)27(26-19)13-3-4-22(28)25-15-16-5-8-18(24)9-6-16/h5-12,14H,3-4,13,15H2,1-2H3,(H,25,28)
• InChI Key: YXEDPODWZDHFKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NCC3=CC=C(C=C3)F)OC
• Molecular Formula: C23H24FN3O4
• Molecular Weight: 425.5 g/mol

Description

4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-fluorobenzyl)butanamide, also known as JNJ-10198409, is a small molecule inhibitor that has been developed as a potential treatment for neuropathic pain.

Scientific Research Applications

Synthesis and Preliminary Evaluation for Imaging Applications

One study discusses the synthesis and evaluation of 18F-labeled pyridaben analogs for myocardial perfusion imaging (MPI) with PET, highlighting the potential of such compounds in medical imaging technologies. These analogs exhibit high heart uptake and low background uptake in models, suggesting their suitability for MPI agents in detecting heart diseases (Mou et al., 2012).

Anticancer, Antiangiogenic, and Antioxidant Activities

Another study describes the synthesis of pyridazinone derivatives and their evaluation as anticancer, antiangiogenic, and antioxidant agents. The compounds demonstrated inhibitory effects on the viability of various human cancer cell lines and potent antiangiogenic activity against several cytokines involved in tumor progression. These findings underscore the versatility of pyridazinone scaffolds in developing therapeutic agents (Kamble et al., 2015).

Antioxidant Properties and Molecular Docking Studies

Further research aimed to synthesize 3(2H)-one pyridazinone derivatives with potential antioxidant activity, employing molecular docking studies to explore their interactions with biological targets. The synthesized compounds demonstrated potent antioxidant activity, highlighting the chemical framework's utility in creating novel antioxidants (Mehvish & Kumar, 2022).

Electrophilic Substitution and Bioassay

Another study involved the synthesis of tetrazinan-3-thione and 3-oxo-pyrazolidine-4-carbonitrile derivatives of steroids , focusing on their bioassay for anticancer and antioxidant activities. The synthesized compounds showed significant results in in vitro evaluations, indicating the potential of such modifications in enhancing biological activity (Parveen et al., 2014).